Cas no 24451-15-8 (Ethyl (4-Bromophenyl)amino(oxo)acetate)

• Product Name: Ethyl (4-Bromophenyl)amino(oxo)acetate
• CAS No: 24451-15-8
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• MDL: MFCD00728542
• CID: 1420747
• PubChem ID: 2794843
• Update Time: 2025-05-22

Ethyl (4-Bromophenyl)amino(oxo)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-bromophenyl)amino]oxo-, ethyl ester
• Ethyl [(4-bromophenyl)amino](oxo)acetate
• ETHYL 2-(4-BROMOANILINO)-2-OXOACETATE
• Ethyl N-(4-broMophenyl)oxaMate
• Ethyl (4-Bromoanilino)(Oxo)Acetate
• ethyl 2-(4-bromophenylamino)-2-oxoacetate
• ethyl N-p-bromophenyloxamate
• ethyl [(4-bromophenyl)carbamoyl]formate
• Ethyl 2-((4-bromophenyl)amino)-2-oxoacetate
• ethyl [N-(4-bromophenyl)carbamoyl]formate
• STK300006
• 3620AH
• SBB004653
• BBL008354
• ZAA45115
• C11559
• MFCD00728542
• CS-M1143
• AKOS000443801
• SCHEMBL9977891
• 24451-15-8
• Ethyl2-((4-bromophenyl)amino)-2-oxoacetate
• BS-11839
• DB-254662
• Ethyln-(4-bromophenyl)oxamate
• Ethyl (4-Bromophenyl)amino(oxo)acetate

• MDL： MFCD00728542
• Inchi： 1S/C10H10BrNO3/c1-2-15-10(14)9(13)12-8-5-3-7(11)4-6-8/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： RWWFLEVLFXJHIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 270.9844
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl (4-Bromophenyl)amino(oxo)acetate

Research Brief on Ethyl (4-Bromophenyl)amino(oxo)acetate (CAS: 24451-15-8) in Chemical Biology and Pharmaceutical Applications

Ethyl (4-Bromophenyl)amino(oxo)acetate (CAS: 24451-15-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromophenyl and oxoacetate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to synthesize the latest findings on this compound, focusing on its synthetic applications, biological activities, and future prospects in medicinal chemistry.

Recent literature reveals that Ethyl (4-Bromophenyl)amino(oxo)acetate has been employed as a key building block in the synthesis of heterocyclic compounds with potential therapeutic applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of novel indole derivatives, which exhibited promising activity against resistant bacterial strains. The compound's bromophenyl moiety facilitates further functionalization via cross-coupling reactions, enabling the rapid diversification of chemical libraries for high-throughput screening.

In addition to its synthetic versatility, Ethyl (4-Bromophenyl)amino(oxo)acetate has shown direct biological activity in preliminary assays. Research conducted at the University of Cambridge in 2024 identified this compound as a moderate inhibitor of protein kinase C (PKC), a target implicated in cancer and inflammatory diseases. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and the PKC active site, providing a structural basis for further optimization. These findings suggest that 24451-15-8 could serve as a lead compound for the development of novel PKC modulators.

The pharmacokinetic properties of Ethyl (4-Bromophenyl)amino(oxo)acetate have also been investigated in recent preclinical studies. A collaborative effort between academic and industrial researchers reported in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the compound's metabolic stability and membrane permeability using in vitro models. While the ester functionality was found to confer good cell permeability, susceptibility to esterase-mediated hydrolysis was identified as a potential limitation for oral bioavailability. This insight has guided subsequent structural modifications, such as the incorporation of bioisosteres, to improve metabolic stability.

Looking forward, the unique chemical features of 24451-15-8 position it as a valuable scaffold for medicinal chemistry exploration. Current research directions include its application in PROTAC (Proteolysis Targeting Chimera) design, where its ability to engage target proteins could be leveraged for targeted protein degradation strategies. Furthermore, its compatibility with click chemistry approaches makes it attractive for chemical biology probes development. As synthetic methodologies continue to advance, Ethyl (4-Bromophenyl)amino(oxo)acetate is expected to play an increasingly important role in the discovery of next-generation therapeutics.